Cas no 2229599-59-9 (2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene
• CAS No: 2229599-59-9
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 6191239
• PubChem ID: 165974838
• Update Time: 2025-10-29

2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene
• EN300-1919381
• 2229599-59-9

• Inchi： 1S/C12H16BrFO/c1-8-5-9(14)11(10(6-8)15-4)12(2,3)7-13/h5-6H,7H2,1-4H3
• InChI Key： PTPRPDNHEFSUIQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 274.03686g/mol
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene

Introduction to 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2229599-59-9)

2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2229599-59-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its brominated, fluorinated, methoxylated, and methylated functionalities, which contribute to its diverse reactivity and biological properties.

The bromine atom in the compound plays a crucial role in its reactivity and can be readily substituted or eliminated under various reaction conditions. This makes 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and advanced materials. The fluorine atom, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its biological activity and metabolic stability.

The methoxy group (OCH₃) and the methyl group (CH₃) are important substituents that contribute to the compound's solubility, lipophilicity, and overall chemical stability. These functional groups can also affect the compound's interaction with biological targets, making it a promising candidate for drug discovery and development.

Recent research has focused on the synthesis and characterization of 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene using various methodologies. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions, to efficiently construct the desired molecular framework. These methods have been shown to provide high yields and excellent selectivity, making them highly suitable for large-scale production.

In the context of medicinal chemistry, 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene demonstrated potent inhibition of cancer cell proliferation by targeting specific signaling pathways.

In addition to its pharmaceutical applications, 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers have explored the use of this compound as a building block for polymer synthesis, resulting in materials with enhanced mechanical strength and thermal stability.

The safety profile of 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene is an important consideration for both research and industrial applications. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound exhibits low toxicity at reasonable concentrations. However, appropriate handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2229599-59-9) is a versatile organic compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it a valuable intermediate for synthetic chemistry and a promising candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its properties and applications, further highlighting its importance in modern chemistry.